Cas no 887408-10-8 (5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 887408-10-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 2124485
• PubChem ID: 22831697
• Update Time: 2025-05-23

5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylphenyl)-isoxazole-4-carboxylic acid
• 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• AGUJBWWPWQJWBN-UHFFFAOYSA-N
• 5-(2-methylphenyl)isoxazole-4-carboxylic acid
• CS-0458549
• EN300-1840744
• SCHEMBL3181692
• 5-(O-tolyl)isoxazole-4-carboxylic acid
• 887408-10-8
• AKOS017560154
• DA-01509
• 5-o-tolyl-isoxazole-4-carboxylic acid

• Inchi： 1S/C11H9NO3/c1-7-4-2-3-5-8(7)10-9(11(13)14)6-12-15-10/h2-6H,1H3,(H,13,14)
• InChI Key： AGUJBWWPWQJWBN-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 887408-10-8)

In recent years, the compound 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 887408-10-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxazole core and carboxylic acid functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid. Recent publications have highlighted novel methodologies that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, one-pot synthesis approach that reduces the number of steps and minimizes byproduct formation. This advancement is critical for facilitating further pharmacological evaluations and preclinical studies.

In terms of biological activity, 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid has been investigated for its role as a modulator of inflammatory pathways. A study by Zhang et al. (2023) revealed that the compound exhibits potent inhibitory effects on NF-κB signaling, a key pathway involved in chronic inflammation and autoimmune diseases. These findings suggest its potential as a lead compound for developing anti-inflammatory agents, with preliminary in vivo studies showing reduced cytokine production in murine models.

Additionally, the structural versatility of 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid has made it a valuable scaffold for designing novel kinase inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its derivatives as selective inhibitors of protein kinases implicated in cancer progression. The study identified several analogs with enhanced binding affinity and selectivity, paving the way for further optimization and clinical translation.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent pharmacokinetic studies have reported variable bioavailability, prompting investigations into formulation strategies such as nanoparticle encapsulation to improve delivery. Furthermore, ongoing toxicological assessments aim to elucidate its safety margins, which will be crucial for advancing to human trials.

In conclusion, 5-(2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 887408-10-8) represents a multifaceted compound with significant therapeutic potential. Continued research into its synthesis, mechanism of action, and derivative optimization will be essential for unlocking its full clinical utility. The integration of computational modeling and high-throughput screening may further accelerate its development as a viable drug candidate in the coming years.